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Compound of Interest

Compound Name: 3,5-Dinitro-p-toluic acid

Cat. No.: B364031

In-Depth Technical Guide: 3,5-Dinitro-p-toluic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3,5-Dinitro-p-toluic acid, with a specific focus on its physical appearance and

melting point. Detailed experimental protocols for the determination of these properties are
included, alongside an application of its reactivity in the identification of alcohols.

Core Physical and Chemical Properties

3,5-Dinitro-p-toluic acid, also known as 4-Methyl-3,5-dinitrobenzoic acid, is a nitrated
aromatic carboxylic acid. Its key properties are summarized below for quick reference.
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Property Value Reference

4-methyl-3,5-dinitrobenzoic
IUPAC Name . [1]
aci

3,5-Dinitro-4-methylbenzoic
Synonyms ) . ) ) [2][3]
acid, 3,5-Dinitro-p-toluic acid

CAS Number 16533-71-4 [2][3]
Molecular Formula CsHeN20s [1112]
Molecular Weight 226.14 g/mol [1][2]
) Light yellow, fine crystalline
Physical Appearance [4]
powder
Melting Point 155-158 °C [2]

Physical Appearance

3,5-Dinitro-p-toluic acid presents as a light yellow, fine crystalline powder[4]. The color of the
compound can be an indicator of its purity.

Melting Point

The melting point of a pure crystalline solid is a sharp, well-defined temperature range. For 3,5-
Dinitro-p-toluic acid, the established melting point is in the range of 155-158 °C[2]. Impurities
in a sample typically lead to a depression of the melting point and a broadening of the melting
range[5][6][7]. It is crucial to distinguish this compound from its isomer, 3,5-Dinitro-o-toluic acid,
which has a significantly higher melting point of 205-207 °C[4][8].

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
physical appearance and melting point of a solid chemical compound like 3,5-Dinitro-p-toluic
acid.

Protocol 1: Determination of Physical Appearance
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The determination of physical appearance is a qualitative assessment of the substance's
physical state, color, and form.

Objective: To qualitatively describe the physical state of 3,5-Dinitro-p-toluic acid at ambient
conditions.

Materials:

Sample of 3,5-Dinitro-p-toluic acid

White, non-reflective viewing surface (e.g., a ceramic tile or a watch glass over white paper)

Spatula

Controlled, full-spectrum lighting source
Procedure:

e Place a small, representative sample of the substance onto the white viewing surface using
a clean spatula[9].

o Observe the sample under the controlled lighting source. Ensure the lighting is consistent for
all observations to maintain reproducibility.

o Record the physical state of the substance (e.g., solid, crystalline, amorphous) under normal
atmospheric conditions[10].

e Record the color of the substance. For nuanced colors, comparison with a standardized
color chart can reduce subjectivity[9].

» Describe the form of the solid (e.g., fine powder, large crystals, granular)[10].

o Carefully waft any vapors toward the nose to note any characteristic odor. Note: This should
be done with extreme caution and is generally not recommended for unknown compounds.
3,5-Dinitrobenzoic acid is listed as odorless[11].
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Protocol 2: Determination of Melting Point (Capillary
Method)

The capillary method is the most common technique for determining the melting point of a solid
crystalline substance[7][12].

Objective: To determine the melting point range of a sample of 3,5-Dinitro-p-toluic acid.
Materials:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Sample of 3,5-Dinitro-p-toluic acid

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: If the sample consists of large crystals, gently grind it into a fine powder
using a mortar and pestle. This ensures uniform packing and efficient heat transfer[12][13].

o Packing the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample until a small amount enters the tube. Tap the sealed end of the tube on a hard
surface to pack the powder down. Repeat until the packed sample is approximately 2-3 mm
high[7][13].

« Initial Rapid Determination (Optional): Place the packed capillary tube into the melting point
apparatus. Heat the sample rapidly (10-20 °C per minute) to determine an approximate
melting range. This saves time in subsequent, more precise measurements[5][6][13].

o Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate
melting point observed. Insert a new packed capillary tube.
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e Heat the sample at a slow, controlled rate, approximately 1-2 °C per minute, once the
temperature is within 20 °C of the expected melting point[6][13].

e Observation and Recording:

o Record the temperature at which the first drop of liquid appears. This is the start of the
melting range.

o Record the temperature at which the entire sample has completely melted into a clear
liquid. This is the end of the melting range[6].

o Repeat: For accuracy, repeat the determination with at least two more samples to obtain
consistent values[6].

Visualization of Experimental Workflow
Application in Alcohol Identification

Derivatives of 3,5-Dinitro-p-toluic acid are utilized in qualitative organic analysis to identify
unknown alcohols. Alcohols, which are often liquids, are converted into solid ester derivatives
(3,5-dinitrobenzoates). These crystalline derivatives have sharp, characteristic melting points
that can be used for identification by comparison with literature values[11][14][15]. The

following diagram illustrates this workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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